
What is the chemical structure of Antibacterial
agent 52?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antibacterial agent 52

Cat. No.: B13924123 Get Quote

An In-depth Technical Guide to Antibacterial Agent
52
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

properties of compounds referred to as "Antibacterial agent 52." Due to ambiguity in the

nomenclature within scientific literature, this document addresses the two most prominent

molecules identified under this designation: the alkaloid Sanguinarine and the aminoglycoside

antibiotic G-52 (6'-N-methylsisomicin). The primary focus will be on Sanguinarine, for which a

wealth of public data is available, with a summary of the current knowledge on Antibiotic G-52.

Sanguinarine (Antibacterial Agent 52)
Sanguinarine is a quaternary benzophenanthridine alkaloid derived from the roots of plants

such as Sanguinaria canadensis (bloodroot) and Macleaya cordata. It exhibits a broad

spectrum of biological activities, including potent antimicrobial properties against a range of

bacteria.

Chemical Structure
Sanguinarine is a polycyclic aromatic alkaloid with the chemical formula C₂₀H₁₄NO₄⁺. Its planar

structure allows it to intercalate with DNA, a key aspect of its mechanism of action.
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Chemical Name: 13-methyl[1][2]benzodioxolo[5,6-c]-1,3-dioxolo[4,5-i]phenanthridinium

Molecular Formula: C₂₀H₁₄NO₄⁺ Molecular Weight: 332.33 g/mol

Chemical Structure of Sanguinarine

Figure 1: Chemical Structure of Sanguinarine.

Quantitative Antibacterial Activity
Sanguinarine has demonstrated significant antibacterial activity against both Gram-positive and

Gram-negative bacteria, including multidrug-resistant strains. The Minimum Inhibitory

Concentration (MIC) is a key quantitative measure of its efficacy.

Bacterial Strain MIC (µg/mL) Reference

Staphylococcus aureus 4 - 128 [3][4]

*Methicillin-resistant

Staphylococcus aureus

(MRSA)

0.5 - 128 [5]

Candida albicans 4 [3]

Gram-negative bacteria

(various)
4 - 128 [5]

Table 1: Summary of reported Minimum Inhibitory Concentration (MIC) values for Sanguinarine

against various microorganisms.

Mechanism of Action
The antibacterial action of Sanguinarine is multifaceted, involving the disruption of several key

cellular processes in bacteria.

Cell Wall and Membrane Disruption: Sanguinarine interferes with the integrity and

permeability of the bacterial cell wall and membrane. This leads to the leakage of

intracellular components and ultimately cell death.[4]
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Induction of Reactive Oxygen Species (ROS): High concentrations of Sanguinarine have

been shown to induce the production of large amounts of ROS within bacterial cells, leading

to oxidative stress and damage to cellular components.[4]

DNA Intercalation: As a DNA-intercalating alkaloid, Sanguinarine can insert itself between

the base pairs of DNA, which can inhibit DNA replication and transcription.[5]

The following diagram illustrates the proposed antibacterial mechanism of action of

Sanguinarine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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